Cas no 1869545-58-3 (2,6-Dimethyl-1-prolylpiperidine)

• Product Name: 2,6-Dimethyl-1-prolylpiperidine
• CAS No: 1869545-58-3
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5719845
• PubChem ID: 76891977
• Update Time: 2025-10-29

2,6-Dimethyl-1-prolylpiperidine Chemical and Physical Properties

Names and Identifiers

• AKOS026712958
• F1907-8644
• 2,6-dimethyl-1-prolylpiperidine
• (2,6-dimethylpiperidin-1-yl)-pyrrolidin-2-ylmethanone
• 1869545-58-3
• Methanone, (2,6-dimethyl-1-piperidinyl)-2-pyrrolidinyl-
• 2,6-Dimethyl-1-prolylpiperidine

• Inchi： 1S/C12H22N2O/c1-9-5-3-6-10(2)14(9)12(15)11-7-4-8-13-11/h9-11,13H,3-8H2,1-2H3
• InChI Key： UEAGUBDTFWOBST-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)N1C(C)CCCC1C

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.003±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±35.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Additional information on 2,6-Dimethyl-1-prolylpiperidine

2,6-Dimethyl-1-prolylpiperidine (CAS No 1869545-58-3): A Comprehensive Overview

2,6-Dimethyl-1-prolylpiperidine, identified by the CAS registry number 1869545-58-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The structure of 2,6-dimethyl-1-prolylpiperidine features a piperidine ring with two methyl groups at the 2 and 6 positions and a proline substituent at the 1 position. This unique structure contributes to its versatile properties and potential applications in drug development.

The synthesis of 2,6-dimethyl-1-prolylpiperidine involves advanced organic chemistry techniques, including ring-closing metathesis and various substitution reactions. Recent studies have explored the use of transition metal catalysts to optimize the synthesis process, ensuring higher yields and better purity. These advancements have made it possible to produce this compound on a larger scale for research and commercial purposes.

2,6-Dimethyl-1-prolylpiperidine has demonstrated promising pharmacological properties in preclinical studies. Research published in 2023 highlights its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This activity suggests that the compound could be developed into a therapeutic agent for conditions such as epilepsy and chronic pain. Additionally, studies have shown that 2,6-dimethyl-1-prolylpiperidine exhibits selective binding to certain G protein-coupled receptors (GPCRs), making it a candidate for drug development targeting neurological disorders.

The structural versatility of 2,6-dimethyl-1-prolylpiperidine allows for further functionalization to enhance its pharmacokinetic properties. Researchers have investigated the addition of various substituents to improve bioavailability and reduce off-target effects. For instance, the introduction of hydroxyl or ester groups has been shown to enhance solubility without compromising the compound's biological activity.

In terms of safety and toxicity profiles, recent animal studies indicate that 2,6-dimethyl-1-prolylpiperidine has a favorable safety margin when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully assess its suitability for chronic use in humans.

The demand for compounds like 2,6-dimethyl-1-prolylpiperidine is driven by the increasing need for innovative therapeutic agents in an era where resistance to existing drugs is becoming a significant challenge. As research continues to uncover new applications for this compound, it holds promise as a key player in the development of next-generation medications.